4-Chloro-2,3,5-trifluoropyridine
Overview
Description
4-Chloro-2,3,5-trifluoropyridine is a type of fluorinated pyridine . Fluoropyridines are interesting due to their unique physical, chemical, and biological properties, which are attributed to the presence of a strong electron-withdrawing substituent in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Synthesis Analysis
The synthesis of fluoropyridines, including 4-Chloro-2,3,5-trifluoropyridine, is a challenging task . One method involves the nucleophilic substitution of chlorine in 4-chloro-3-fluoropyridine with KF . Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 4-Chloro-2,3,5-trifluoropyridine consists of a pyridine ring with a chlorine atom and three fluorine atoms attached to it .Chemical Reactions Analysis
Fluoropyridines, including 4-Chloro-2,3,5-trifluoropyridine, are generally less reactive than their chlorinated and brominated analogues due to their reduced basicity . They can undergo various chemical reactions, including nucleophilic substitution and deamination .Physical And Chemical Properties Analysis
4-Chloro-2,3,5-trifluoropyridine is a colorless liquid . It is insoluble in water and denser than water .Scientific Research Applications
Agrochemical Applications
- Crop Protection : TFMP derivatives are widely used to protect crops from pests. The first TFMP derivative introduced to the agrochemical market was Fluazifop-butyl . Since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Chemical Properties and Synthesis
- Synthesis : TFMP derivatives can be synthesized through various methods, including cyclocondensation reactions using a trifluoromethyl-containing building block . For example, 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF) is a key intermediate for the synthesis of Fluazifop.
- Fluorination : The introduction of fluorine atoms into lead structures is essential for developing novel agricultural products. Fluorine-containing substituents enhance physical, biological, and environmental properties .
Other Applications
Mechanism of Action
Target of Action
4-Chloro-2,3,5-trifluoropyridine is a type of fluoropyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties . They are usually less reactive than their chlorinated and brominated analogues
Mode of Action
Fluoropyridines in general have unique physicochemical properties due to the combination of the fluorine atom and the characteristics of the pyridine moiety . These properties can influence their interaction with targets.
Biochemical Pathways
Fluoropyridines are known to be used in the synthesis of various biologically active compounds .
Result of Action
Fluoropyridines are known to have unique physical, chemical, and biological properties that can influence their effects at the molecular and cellular levels.
Safety and Hazards
Future Directions
Fluoropyridines, including 4-Chloro-2,3,5-trifluoropyridine, have found applications in the agrochemical and pharmaceutical industries . They are key structural ingredients for the development of many agrochemical and pharmaceutical compounds . The interest towards the development of fluorinated chemicals has been steadily increasing . It is expected that many novel applications of fluoropyridines will be discovered in the future .
properties
IUPAC Name |
4-chloro-2,3,5-trifluoropyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HClF3N/c6-3-2(7)1-10-5(9)4(3)8/h1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNVLNYNBAFGTJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)F)F)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HClF3N | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601303037 | |
Record name | 4-Chloro-2,3,5-trifluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601303037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.51 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2,3,5-trifluoropyridine | |
CAS RN |
914636-17-2 | |
Record name | 4-Chloro-2,3,5-trifluoropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=914636-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2,3,5-trifluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601303037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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